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Compound of Interest

Compound Name: Fusacandin B

Cat. No.: B1250153 Get Quote

Fusaricidin B is a member of the fusaricidin family of antibiotics, a group of cyclic depsipeptides

produced by various strains of the bacterium Paenibacillus polymyxa (formerly Bacillus

polymyxa).[1][2][3] These compounds have garnered significant interest from the scientific

community due to their potent antifungal and antibacterial properties.[1][3] This guide provides

a detailed examination of the chemical structure of Fusaricidin B, including its physicochemical

properties, spectroscopic data, and the experimental methodologies employed for its

characterization.

Core Chemical Structure
Fusaricidin B is a complex lipopeptide antibiotic.[4] Its structure is characterized by two primary

components: a cyclic hexadepsipeptide core and a unique fatty acid side chain. The cyclic

nature of the peptide is formed by an ester linkage between the hydroxyl group of one amino

acid and the carboxyl group of another.

The hexadepsipeptide ring of Fusaricidin B is composed of the following amino acid sequence:

L-Thr, D-Val, L-Val, D-allo-Thr, D-Gln, and D-Ala. The structure of Fusaricidin B is closely

related to that of Fusaricidin A, the main component produced by P. polymyxa. The key

difference lies in the fifth amino acid residue; Fusaricidin B incorporates a D-Gln residue,

whereas Fusaricidin A contains a D-Asn residue at this position.[4]

The fatty acid side chain attached to the peptide ring is 15-guanidino-3-hydroxypentadecanoic

acid (GHPD).[4][5] This long-chain fatty acid with a terminal guanidino group is a distinctive

feature of the fusaricidin family and is crucial for their biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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